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Cat. No.: B15176833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Helospectin II is a 37-amino acid peptide originally isolated from the venom of the Gila

monster (Heloderma suspectum). As a member of the vasoactive intestinal peptide (VIP)

family, it exhibits significant biological activities, including vasodilation and antihypertensive

effects, making it a molecule of interest in various research fields.[1] Proper preparation of

Helospectin II stock solutions is critical for obtaining accurate and reproducible experimental

results. This document provides a detailed protocol for the reconstitution, storage, and handling

of lyophilized Helospectin II.

Quantitative Data Summary
For ease of use in calculations and experimental design, the key quantitative data for

Helospectin II are summarized in the table below.
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Property Value Reference

Molecular Weight 4008.58 g/mol

Appearance Lyophilized white powder

Solubility Water

Recommended Storage

(Lyophilized)
-20°C

Recommended Storage

(Reconstituted)

-20°C (short-term), -80°C

(long-term)
[2]

Typical Working Concentration 10⁻¹⁰ to 10⁻⁶ M (in vitro) [3]

Experimental Protocol: Reconstitution of
Lyophilized Helospectin II
This protocol outlines the steps for reconstituting lyophilized Helospectin II to a stock

concentration of 1 mg/mL.

Materials:

Vial of lyophilized Helospectin II

Sterile, distilled water or sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Microcentrifuge

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized Helospectin II to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation from forming inside

the vial upon opening, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 2000-3000 x g for 1-2 minutes)

to ensure that all of the lyophilized powder is collected at the bottom of the vial.

Solvent Addition: Using a sterile pipette tip, carefully add the appropriate volume of sterile,

distilled water or sterile PBS to the vial to achieve the desired stock concentration. For a 1

mg/mL stock solution, add 1 mL of solvent to a vial containing 1 mg of Helospectin II.

Calculation: Volume of solvent (mL) = [Mass of peptide (mg)] / [Desired concentration

(mg/mL)]

Dissolution: Gently swirl the vial or use a vortex mixer on a low setting to dissolve the

peptide. Avoid vigorous shaking, as this can cause the peptide to aggregate or denature.

Ensure that the entire inside of the vial is wetted to dissolve any peptide that may have

adhered to the walls.

Visual Inspection: After mixing, visually inspect the solution to ensure that the peptide has

completely dissolved and that there are no visible particulates. The solution should be clear

and colorless.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile, low-

protein binding microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for

long-term storage. When ready to use, thaw a single aliquot and keep it on ice. Avoid storing

the thawed aliquot at 4°C for extended periods.

Helospectin II Signaling Pathway
Helospectin II, like other members of the VIP family, exerts its effects by binding to and

activating specific G protein-coupled receptors (GPCRs), primarily the Vasoactive Intestinal

Peptide Receptors 1 and 2 (VPAC1 and VPAC2). The canonical signaling pathway initiated by

Helospectin II binding to these receptors is depicted below.
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Helospectin II signaling cascade.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the logical flow of the protocol for preparing Helospectin II
stock solutions.
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Workflow for Helospectin II reconstitution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15176833?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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